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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol

Cat. No.: B7779866

4-Ethyl-2-methoxyphenol: A Technical Guide for
Researchers

An in-depth examination of the physical, chemical, and biological properties of 4-Ethyl-2-
methoxyphenol, a compound of interest for researchers, scientists, and drug development
professionals.

4-Ethyl-2-methoxyphenol, also known as 4-ethylguaiacol, is a phenolic organic compound
that is gaining attention in various scientific fields.[1] This guide provides a comprehensive
overview of its characteristics, synthesis, and potential applications, with a focus on data
relevant to research and development.

Core Physical and Chemical Characteristics

4-Ethyl-2-methoxyphenol is a clear, colorless to light yellow liquid with a characteristic spicy,
smoky, and medicinal odor.[2][3] It is @ member of the methoxybenzenes and phenols class of
organic compounds.[2][4] The key physical and chemical properties are summarized in the
tables below for easy reference.

Physical Properties
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Property Value Source(s)
Molecular Formula CoH1202 516171
Molecular Weight 152.19 g/mol [516][8]
Melting Point 15 °C (lit.) (1102131191
Boiling Point 234-236 °C (lit.) [1][2][6]
Density 1.063 g/mL at 25 °C (lit.) [1][2]
Vapor Pressure 0.017 mmHg @ 25 °C (est.) [5]

Flash Point 107.8 °C [319]
Refractive Index n20/D 1.528 (lit.) [2][3]

lubili | Partit ic

Property

Value Source(s)

Water Solubility

693.8 mg/L @ 25 °C (est) [5][10]

Soluble in alcohol, dipropylene

Solubility glycol. Slightly soluble in [B][5][11]
chloroform and methanol.
LogP 2.434 (est) [10]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 4-Ethyl-2-

methoxyphenol. Available spectral data includes Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS).

 NMR Spectroscopy: Both *H NMR and 3C NMR spectra are available for 4-Ethyl-2-
methoxyphenol, providing detailed information about its molecular structure.[12]

« Infrared (IR) Spectroscopy: FTIR spectra are available and can be used to identify the

functional groups present in the molecule.[13][14]
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e Mass Spectrometry (MS): GC-MS data is available, which provides information on the
molecular weight and fragmentation pattern of the compound.[15][16]

Synthesis and Purification

While several synthesis routes exist, a common method involves the reaction of ortho-dichloro
ethylphenol with ethyl benzyl disulfonic acid and an aqueous alkali at high temperatures,
followed by methylation.[4] A more contemporary approach utilizes a microreactor for the
reaction between catechol and diethyl carbonate, offering higher efficiency.[1]

A detailed experimental protocol for the purification of 4-Ethyl-2-methoxyphenol has been
developed based on its reaction with calcium ions.

Experimental Protocol: Purification of 4-Ethyl-2-
methoxyphenol via Complexation

This protocol describes a novel method for the extraction and purification of 4-Ethyl-2-
methoxyphenol (EMP) from a mixture by forming a complex with Ca?* ions.[17]

Materials:

4-Ethyl-2-methoxyphenol (EMP)

e Calcium hydroxide (Ca(OH)z2)

e Deionized water

o Ethanol

o Microperistaltic pump

o Three-necked flask

e Magnetic stirrer

e Vacuum filtration apparatus

e Vacuum oven
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Procedure:

Prepare a saturated solution of Ca(OH)z in deionized water in a three-necked flask.

e Slowly add the impure EMP solution to the Ca(OH)z solution at a constant rate (e.g., 0.8
mmol/min) using a microperistaltic pump while stirring vigorously.

» A white flocculent precipitate of the phenol-calcium complex will form.

 After the addition is complete, continue stirring for a designated period to ensure complete
reaction.

o Collect the solid precipitate by vacuum filtration.

» Wash the precipitate alternately with deionized water and ethanol three times to remove
impurities.

e Dry the purified complex in a vacuum oven at 60 °C for 12 hours.

e The purified EMP can be recovered from the complex by thermal decomposition.
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Purification Workflow

Impure 4-Ethyl-2-methoxyphenol Saturated Ca(OH)2 Solution

Mixing and Reaction
Vacuum Filtration
Washing (Water & Ethanol)

Purified EMP-Ca Complex

High-Purity 4-Ethyl-2-methoxyphenol
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Caption: Experimental workflow for the purification of 4-Ethyl-2-methoxyphenol.

Biological Activity and Signaling Pathways
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4-Ethyl-2-methoxyphenol exhibits notable antioxidant properties, which are attributed to its
phenolic structure.[1] Phenolic antioxidants can play a role in cellular defense against oxidative
stress by activating the Nrf2 (NF-E2-related factor 2) signaling pathway, a key regulator of the
antioxidant response.[5]

Generalized Antioxidant Signaling Pathway

The diagram below illustrates the general mechanism by which phenolic compounds, such as
4-Ethyl-2-methoxyphenol, can induce an antioxidant response.
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Generalized Phenolic Antioxidant Signaling Pathway
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Caption: Generalized signaling pathway for phenolic antioxidant activity.

Applications in Research and Drug Development
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The antioxidant properties of 4-Ethyl-2-methoxyphenol make it a compound of interest for
studying oxidative stress-related diseases.[17] Its use as a smoke flavoring in the food industry
also highlights its potential as a stable and effective antioxidant in various formulations.[3][4]
Furthermore, its structural similarity to other biologically active phenols suggests potential for
further investigation in drug discovery programs. A related compound, 4-(2-
Methoxyethyl)phenol, is a known intermediate in the synthesis of the beta-blocker Metoprolol,
indicating the potential for this class of compounds in pharmaceutical synthesis.[10]

Safety and Handling

4-Ethyl-2-methoxyphenol is classified as an irritant and is harmful if swallowed.[5][14][18][19]
Appropriate personal protective equipment, including gloves and eye protection, should be
worn when handling this compound.[14][19] It should be stored in a cool, dry, and well-
ventilated place.[9] For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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